Cas no 88989-01-9 (1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-)

• Product name: 1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
• CAS No: 88989-01-9
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 616999
• PubChem ID: 137086707

1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
• 2-(3-anilinoprop-2-enylidene)naphthalen-1-one
• 2-(3-Anilinoprop-2-en-1-ylidene)naphthalen-1(2H)-one
• 88989-01-9
• DTXSID70751097

• Inchi： InChI=1S/C19H15NO/c21-19-16(13-12-15-7-4-5-11-18(15)19)8-6-14-20-17-9-2-1-3-10-17/h1-14,21H/b8-6+,20-14?
• InChI Key： TWNYCRFYGQLJBU-SCTDCVBRSA-N
• SMILES： C1=CC=C(C=C1)N=CC=CC2=C(C3=CC=CC=C3C=C2)O

Computed Properties

• Exact Mass: 273.115364102g/mol
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų
• XLogP3: 4.5